2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(1-methylpyrazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C13H13Cl2N3O2/c1-18-7-9(6-17-18)5-16-13(19)8-20-12-3-2-10(14)4-11(12)15/h2-4,6-7H,5,8H2,1H3,(H,16,19)
• InChI Key: FHWHYISZTHHTHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2N3O2
• Molecular Weight: 314.16 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide, also known as DPA, is a synthetic compound that has been widely used in scientific research. It is a herbicide that belongs to the family of phenoxyacetamide compounds. DPA has been studied for its potential applications in various fields, including agriculture, medicine, and environmental science.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide involves the inhibition of acetyl-CoA carboxylase, an enzyme that plays a key role in the synthesis of fatty acids. By inhibiting this enzyme, this compound prevents the formation of essential fatty acids in the target plants, which ultimately leads to their death.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the activity of photosystem II, a key component of the photosynthetic machinery in plants. This compound also affects the uptake and transport of nutrients in plants, which can lead to a reduction in their growth and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide in lab experiments is its high potency. It is effective at very low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity to non-target organisms. Careful handling and disposal of the compound are necessary to prevent any adverse effects on the environment.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide. One area of interest is the development of new herbicides based on the structure of this compound. Another direction is the study of the potential health effects of this compound exposure in humans and animals. Additionally, further research is needed to understand the long-term effects of this compound on the environment and ecosystems.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide involves the reaction of 2,4-dichlorophenol with N-methyl-N-(1-methylpyrazol-4-yl)methylamine in the presence of acetic anhydride. The resulting product is then treated with acetic acid to obtain this compound in high yield.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide has been extensively studied for its potential use as a herbicide. It has been found to be effective in controlling the growth of a wide range of weeds, including grasses and broadleaf plants. This compound works by inhibiting the synthesis of fatty acids in the target plants, which ultimately leads to their death.